Cas no 885460-51-5 (4-Chloro-2-(4-chlorobenzyl)-5-thien-2-ylthieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-2-(4-chlorobenzyl)-5-thien-2-ylthieno[2,3-d]pyrimidine
• CAS No: 885460-51-5
• MF: C₁₇H₁₀Cl₂N₂S₂
• MW: 377.310698986053
• CID: 5739804
• PubChem ID: 4584054
• Update Time: 2023-11-10

4-Chloro-2-(4-chlorobenzyl)-5-thien-2-ylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 4-chloro-2-[(4-chlorophenyl)methyl]-5-(2-thienyl)-
• 885460-51-5
• 4-CHLORO-2-[(4-CHLOROPHENYL)METHYL]-5-(THIOPHEN-2-YL)THIENO[2,3-D]PYRIMIDINE
• 4-chloro-2-(4-chlorobenzyl)-5-thien-2-ylthieno[2,3-d]pyrimidine
• AKOS000122964
• EN300-09302
• 4-Chloro-2-(4-chlorobenzyl)-5-thien-2-ylthieno[2,3-d]pyrimidine

• Inchi： 1S/C17H10Cl2N2S2/c18-11-5-3-10(4-6-11)8-14-20-16(19)15-12(9-23-17(15)21-14)13-2-1-7-22-13/h1-7,9H,8H2
• InChI Key： VFAXNCAFAATOOJ-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(Cl)C=C2)=NC(Cl)=C2C(C3SC=CC=3)=CSC2=N1

Computed Properties

• Exact Mass: 375.9662461g/mol
• Monoisotopic Mass: 375.9662461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• pka: 0.46±0.40(Predicted)